(S)-1-(4-Chloro-3-(trifluoromethyl)phenyl)propan-1-amine

• Molecular Formula: C10H11ClF3N
• Molecular Weight: 237.65 g/mol
• IUPAC Name: (1S)-1-[4-chloro-3-(trifluoromethyl)phenyl]propan-1-amine
• InChI: InChI=1S/C10H11ClF3N/c1-2-9(15)6-3-4-8(11)7(5-6)10(12,13)14/h3-5,9H,2,15H2,1H3/t9-/m0/s1
• InChI Key: CYJAYLQLXUPPJP-VIFPVBQESA-N
• Isomeric SMILES: CC[C@@H](C1=CC(=C(C=C1)Cl)C(F)(F)F)N
• Canonical SMILES: CCC(C1=CC(=C(C=C1)Cl)C(F)(F)F)N

Description

(S)-1-(4-Chloro-3-(trifluoromethyl)phenyl)propan-1-amine is a chiral amine featuring a 4-chloro-3-(trifluoromethyl)phenyl substituent attached to a propan-1-amine backbone. The S-configuration of the stereocenter is critical for its biological activity, as stereochemistry often influences receptor binding and pharmacokinetics . The trifluoromethyl (-CF₃) and chloro (-Cl) groups enhance lipophilicity and metabolic stability, while the primary amine (-NH₂) provides a site for hydrogen bonding or salt formation. This compound is of interest in medicinal chemistry, particularly in the development of targeted therapies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-(4-Chloro-3-(trifluoromethyl)phenyl)propan-1-amine typically involves the following steps:

Starting Material: The synthesis begins with commercially available 4-chloro-3-(trifluoromethyl)benzaldehyde.

Reduction: The aldehyde group is reduced to the corresponding alcohol using a reducing agent such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Conversion to Amine: The alcohol is then converted to the amine via a substitution reaction with ammonia or an amine source under suitable conditions, often using a catalyst like palladium on carbon (Pd/C).

Industrial Production Methods

In industrial settings, the production of (S)-1-(4-Chloro-3-(trifluoromethyl)phenyl)propan-1-amine may involve more scalable and cost-effective methods, such as:

Continuous Flow Synthesis: Utilizing continuous flow reactors to enhance reaction efficiency and yield.

Enzymatic Catalysis: Employing enzymes to achieve high enantioselectivity in the synthesis process.

Chemical Reactions Analysis

Types of Reactions

(S)-1-(4-Chloro-3-(trifluoromethyl)phenyl)propan-1-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: The compound can be reduced to form the corresponding alkane or alcohol.

Substitution: The chloro group can be substituted with other nucleophiles, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or ammonia (NH3).

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of alkanes or alcohols.

Substitution: Formation of hydroxyl or amino derivatives.

Scientific Research Applications

(S)-1-(4-Chloro-3-(trifluoromethyl)phenyl)propan-1-amine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, such as in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (S)-1-(4-Chloro-3-(trifluoromethyl)phenyl)propan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or modulating enzyme activity.

Receptor Interaction: Acting as an agonist or antagonist at receptor sites.

Pathway Modulation: Influencing biochemical pathways involved in cellular processes.

Comparison with Similar Compounds

Cinacalcet Hydrochloride

Structure : (R)-N-[1-(Naphthalen-1-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine hydrochloride .
Key Differences :

• Stereochemistry : Cinacalcet has an R -configured naphthylethyl group, contrasting with the S -configuration in the target compound.
• Substituents : Cinacalcet includes a naphthalene ring and a tertiary amine, whereas the target compound has a primary amine and lacks the naphthalene moiety.
  Biological Relevance : Cinacalcet is a calcimimetic used to treat hyperparathyroidism, highlighting how structural variations (e.g., naphthalene addition) alter therapeutic targets.

1-(4-Chloro-3-(trifluoromethyl)phenyl)cyclopropane-1-amine Hydrochloride

Structure : Cyclopropane ring substituted with 4-chloro-3-(trifluoromethyl)phenyl and amine groups .
Key Differences :

• Backbone : Cyclopropane ring introduces rigidity compared to the flexible propane chain in the target compound.
• Molecular Weight: Smaller (235.63 g/mol vs. Applications: Cyclopropane-containing amines are explored for CNS disorders due to enhanced blood-brain barrier penetration.

Sorafenib Tosylate

Structure : Contains a 4-chloro-3-(trifluoromethyl)phenyl urea linkage and pyridinecarboxamide .
Key Differences :

• Functional Groups : Urea and carboxamide groups enable kinase inhibition (e.g., VEGFR, RAF), absent in the target compound.
• Complexity : Larger molecular weight (637.00 g/mol) due to tosylate and heterocyclic moieties.
  Therapeutic Use : Approved as an anticancer agent (Nexavar®), demonstrating the importance of urea linkages in kinase targeting.

(S)-1-(4-Chlorophenyl)-N,N-Dimethylethan-1-amine

Structure: Dimethylamino group and 4-chlorophenyl substituent . Key Differences:

• Substituents : Lacks the trifluoromethyl group and has a tertiary amine.

Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Biological Activity	Reference
(S)-1-(4-Chloro-3-(CF₃)phenyl)propan-1-amine	C₁₀H₁₂ClF₃N	-CF₃, -Cl, primary amine	Under investigation	—
Cinacalcet Hydrochloride	C₂₂H₂₂ClF₃N₂	Naphthalene, -CF₃, tertiary amine	Calcimimetic (hyperparathyroidism)
Sorafenib Tosylate	C₂₁H₁₆ClF₃N₄O₃·C₇H₈O₃S	Urea, pyridinecarboxamide, -CF₃, -Cl	Anticancer (kinase inhibitor)
1-(4-Chloro-3-(CF₃)phenyl)cyclopropane-1-amine	C₁₀H₉ClF₃N	Cyclopropane, -CF₃, -Cl	CNS drug candidate
(S)-2-(4-CF₃-phenyl-amino)-propan-1-ol	C₁₀H₁₁F₃NO	Hydroxyl, -CF₃	Preclinical studies

Research Findings and Implications

• Stereochemical Impact : The S -configuration in the target compound may optimize receptor binding compared to R -isomers (e.g., Cinacalcet) .
• Electron-Withdrawing Groups : The -CF₃ and -Cl groups enhance stability and ligand-receptor interactions, as seen in Sorafenib’s kinase inhibition .
• Backbone Flexibility : Cyclopropane derivatives (e.g., ) show rigid binding, while propane chains (target compound) allow conformational adaptability.
• Synthetic Feasibility : High yields in quaternary ammonium salt synthesis (e.g., 97% in ) suggest scalable routes for analogs.

Biological Activity

(S)-1-(4-Chloro-3-(trifluoromethyl)phenyl)propan-1-amine is an organic compound that has gained attention in the field of medicinal chemistry due to its significant biological activity. This compound features a trifluoromethyl group, a chloro substituent, and a primary amine group, which contribute to its unique properties and potential applications in pharmaceuticals and agrochemicals.

• Molecular Formula : C$_{10}$H$_{11}$ClF$_{3}$N
• Molecular Weight : 237.65 g/mol
• Structural Characteristics : The presence of the trifluoromethyl group enhances lipophilicity and membrane permeability, facilitating interactions with biological membranes and enzymes.

Research indicates that (S)-1-(4-Chloro-3-(trifluoromethyl)phenyl)propan-1-amine interacts with various enzymes and proteins, influencing metabolic pathways. Notably, the trifluoromethyl group significantly enhances binding affinity to biological targets, allowing for both active site binding and allosteric modulation of enzyme functions.

Interaction Studies

The compound has shown potential in binding to several biological targets, which may include:

• Enzymes : Modulation of enzymatic activities through competitive inhibition or allosteric effects.
• Proteins : Influencing protein-protein interactions critical for various cellular processes.

Therapeutic Potential

(S)-1-(4-Chloro-3-(trifluoromethyl)phenyl)propan-1-amine has been investigated for its therapeutic effects, particularly in the context of:

• Antimicrobial Activity : Preliminary studies suggest that compounds with similar structures exhibit selective activity against pathogens such as Chlamydia trachomatis, highlighting the importance of the trifluoromethyl group in enhancing biological efficacy .

Case Studies

A notable study examined the biological activity of related compounds, revealing that derivatives containing the trifluoromethyl group demonstrated improved antichlamydial activity compared to those lacking this substituent. This underscores the significance of electron-withdrawing groups in enhancing pharmacological properties .

Comparative Analysis with Similar Compounds

To better understand the implications of structural variations on biological activity, a comparative analysis is presented below:

Compound Name	Structural Differences	Unique Properties
1-(4-Chloro-3-(trifluoromethyl)phenyl)ethan-1-amine	Shorter carbon chain	Enhanced reactivity due to shorter alkyl chain
1-(4-Chloro-3-(trifluoromethyl)phenyl)butan-1-amine	Longer carbon chain	Potentially different pharmacokinetics
1-(4-Chloro-3-(trifluoromethyl)phenyl)methanamine	Lacks propan chain	Simpler structure may lead to different biological interactions